Cas no 860562-57-8 (3-isobutoxy-4-methoxybenzoic acid)

• Product Name: 3-isobutoxy-4-methoxybenzoic acid
• CAS No: 860562-57-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD09945632
• CID: 5232649
• Update Time: 2026-03-07

3-isobutoxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-isobutoxy-4-methoxybenzoic acid

• MDL： MFCD09945632
• Inchi： 1S/C12H16O4/c1-8(2)7-16-11-6-9(12(13)14)4-5-10(11)15-3/h4-6,8H,7H2,1-3H3,(H,13,14)
• InChI Key： KJSQGQJPEFWNIL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(OCC(C)C)=C1

Computed Properties

• Exact Mass: 224.105
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-isobutoxy-4-methoxybenzoic acid

3-isobutoxy-4-methoxybenzoic Acid: A Comprehensive Overview

3-isobutoxy-4-methoxybenzoic acid (CAS No: 860562-57-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in the synthesis of advanced materials. Recent studies have shed light on its properties, mechanisms of action, and potential uses, making it a subject of intense research.

The molecular structure of 3-isobutoxy-4-methoxybenzoic acid is characterized by the presence of two substituents on the benzene ring: an isobutoxy group at position 3 and a methoxy group at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The benzoic acid moiety further enhances its versatility, enabling it to participate in various chemical reactions and interactions.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of 3-isobutoxy-4-methoxybenzoic acid. Researchers have explored novel catalytic systems and reaction conditions that improve yield and purity, making this compound more accessible for large-scale applications. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In the realm of pharmacology, 3-isobutoxy-4-methoxybenzoic acid has shown promise as a lead compound for drug development. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can modulate key inflammatory pathways without causing significant cytotoxicity. This property makes it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases.

Beyond pharmacology, 3-isobutoxy-4-methoxybenzoic acid has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal for gas storage and catalytic applications.

Recent studies have also highlighted the role of 3-isobutoxy-4-methoxybenzoic acid in green chemistry initiatives. Its use as a biodegradable precursor in polymer synthesis aligns with global efforts to develop environmentally friendly materials. Researchers have reported that polymers derived from this compound exhibit excellent mechanical properties while being fully recyclable, offering a sustainable alternative to traditional plastics.

The versatility of 3-isobutoxy-4-methoxybenzoic acid is further underscored by its role in supramolecular chemistry. Its ability to self-assemble into nanostructures under specific conditions has opened new avenues for nanotechnology applications. These nanostructures have potential uses in drug delivery systems, where they can encapsulate therapeutic agents and release them in a controlled manner.

In conclusion, 3-isobutoxy-4-methoxybenzoic acid (CAS No: 860562-57-8) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings. As ongoing studies unravel more about its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.